Polonium-207
Description
Polonium-207 (Po-207) is a radioactive isotope of polonium, a rare, highly toxic element in Group 16 of the periodic table. While polonium is best known for its alpha-emitting isotope Po-210 (used in industrial applications like static elimination and nuclear batteries), Po-207 is less studied due to its scarcity and shorter half-life. According to the U.S. Environmental Protection Agency (EPA) Consolidated List, Po-207 is regulated with a threshold quantity of 10 units, indicating its classification as a hazardous substance under environmental safety protocols .
Properties
CAS No. |
15720-45-3 |
|---|---|
Molecular Formula |
Po |
Molecular Weight |
206.98159 g/mol |
IUPAC Name |
polonium-207 |
InChI |
InChI=1S/Po/i1-2 |
InChI Key |
HZEBHPIOVYHPMT-YPZZEJLDSA-N |
SMILES |
[Po] |
Isomeric SMILES |
[207Po] |
Canonical SMILES |
[Po] |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Its short half-life limits long-term environmental risks but complicates practical applications .
Analytical Challenges : Methods for detecting Po-210 emissions (e.g., Method 111 using ascorbic acid and ammonium hydroxide) may require adaptation for Po-207 due to isotopic differences in solubility and decay products .
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